Cas no 1807242-18-7 (Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate)
Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate
-
- Inchi: 1S/C12H10F3NO2S/c1-3-7-4-8(6-16)10(19-12(13,14)15)9(5-7)11(17)18-2/h4-5H,3H2,1-2H3
- InChI Key: KZYPQVDUFIXYGY-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C(C#N)=CC(=CC=1C(=O)OC)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 377
- XLogP3: 4
- Topological Polar Surface Area: 75.4
Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015011520-250mg |
Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate |
1807242-18-7 | 97% | 250mg |
475.20 USD | 2021-06-21 | |
| Alichem | A015011520-500mg |
Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate |
1807242-18-7 | 97% | 500mg |
863.90 USD | 2021-06-21 | |
| Alichem | A015011520-1g |
Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate |
1807242-18-7 | 97% | 1g |
1,504.90 USD | 2021-06-21 |
Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate
Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate (CAS No. 1807242-18-7): A Comprehensive Overview
Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate, identified by its CAS number 1807242-18-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features that include a cyano group, an ethyl substituent, and a trifluoromethylthio moiety. These structural elements contribute to its unique chemical properties and potential biological activities, making it a subject of extensive study in drug discovery and development.
The 3-cyano group in the molecule imparts a polar nature, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The presence of the 5-ethyl substituent further modulates the electronic distribution of the aromatic ring, influencing its reactivity and binding affinity. Additionally, the 2-(trifluoromethylthio) group introduces a high degree of electron-withdrawing power, which can significantly affect the compound's metabolic stability and pharmacokinetic profile. These structural features collectively make Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been a growing interest in benzoate derivatives due to their diverse biological activities. Research has demonstrated that these compounds can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of functional groups in Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate suggests potential applications in modulating various biological pathways. For instance, the cyano group has been shown to interact with enzymes and receptors, while the trifluoromethylthio moiety can enhance binding affinity through steric and electronic effects.
Current studies in medicinal chemistry have focused on optimizing the structure of benzoate derivatives to improve their therapeutic efficacy and reduce side effects. The use of computational methods, such as molecular docking and quantum mechanical calculations, has enabled researchers to predict the binding interactions of these compounds with biological targets. This approach has been particularly useful in identifying lead compounds for further development. Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate has been subjected to such analyses, revealing its potential as an inhibitor of key enzymes involved in disease pathways.
The synthesis of Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to introduce the desired functional groups into the molecule. These synthetic strategies ensure high yields and purity, which are crucial for pharmaceutical applications. The compound's stability under various conditions has also been evaluated to ensure its suitability for industrial-scale production.
In addition to its potential therapeutic applications, Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate has shown promise in research related to chemical biology. Its unique structural features make it a valuable tool for studying enzyme mechanisms and ligand-receptor interactions. By incorporating this compound into experimental models, researchers can gain insights into the molecular basis of various diseases and develop novel therapeutic strategies. The compound's ability to modulate biological pathways also makes it a candidate for use in drug repurposing efforts.
The pharmacokinetic properties of Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable information on how the compound behaves within the body and how it can be optimized for better bioavailability and reduced toxicity. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been utilized to characterize the compound's metabolic pathways and identify potential metabolites.
The future prospects of Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate are promising, with ongoing research aimed at expanding its applications in medicine and biotechnology. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of new derivatives with enhanced properties. Additionally, advancements in synthetic methodologies may enable more efficient production processes, making this compound more accessible for research and commercial use.
In conclusion, Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate (CAS No. 1807242-18-7) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for studying disease mechanisms and developing new treatments. With continued advancements in synthetic chemistry and drug discovery technologies, this compound is poised to play a crucial role in future medical innovations.
1807242-18-7 (Methyl 3-cyano-5-ethyl-2-(trifluoromethylthio)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)